Cas no 1220038-32-3 (1-Benzyl-4-(3-pyrrolidinyl)piperazine Dihydrochloride)

• Product Name: 1-Benzyl-4-(3-pyrrolidinyl)piperazine Dihydrochloride
• CAS No: 1220038-32-3
• MF: C₁₅H₂₅Cl₂N₃
• MW: 318.285101652145
• CID: 1076764
• PubChem ID: 56831609
• Update Time: 2025-05-23

1-Benzyl-4-(3-pyrrolidinyl)piperazine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-(pyrrolidin-3-yl)piperazine dihydrochloride
• 1-Benzyl-4-(3-pyrrolidinyl)piperazine dihydrochloride
• 1220038-32-3
• 1-benzyl-4-pyrrolidin-3-ylpiperazine;dihydrochloride
• AKOS015845049
• 1-Benzyl-4-(pyrrolidin-3-yl)piperazine--hydrogen chloride (1/2)
• DTXSID50718623
• 1-Benzyl-4-(3-pyrrolidinyl)piperazinedihydrochloride
• 1-benzyl-4-(pyrrolidin-3-yl)piperazinedihydrochloride
• 1-Benzyl-4-(3-pyrrolidinyl)piperazine Dihydrochloride

• MDL： MFCD13561592
• Inchi： 1S/C15H23N3.2ClH/c1-2-4-14(5-3-1)13-17-8-10-18(11-9-17)15-6-7-16-12-15;;/h1-5,15-16H,6-13H2;2*1H
• InChI Key： ZRMAKGSIPQDSLY-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCN(CC2C=CC=CC=2)CC1)C1CNCC1

Computed Properties

• Exact Mass: 317.1425532g/mol
• Monoisotopic Mass: 317.1425532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-Benzyl-4-(3-pyrrolidinyl)piperazine Dihydrochloride

Professional Introduction to 1-Benzyl-4-(3-pyrrolidinyl)piperazine Dihydrochloride (CAS No: 1220038-32-3)

1-Benzyl-4-(3-pyrrolidinyl)piperazine Dihydrochloride, with the CAS number 1220038-32-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine class of derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a benzyl group and a 3-pyrrolidinyl moiety, contribute to its unique pharmacological profile, making it a valuable candidate for further investigation in drug discovery and development.

The benzyl group in the molecular structure of 1-Benzyl-4-(3-pyrrolidinyl)piperazine Dihydrochloride plays a crucial role in modulating its interactions with biological targets. Benzyl-substituted piperazines have been extensively studied for their ability to enhance binding affinity and selectivity towards various enzymes and receptors. This property is particularly relevant in the development of central nervous system (CNS) drugs, where precise targeting is essential to minimize side effects and maximize therapeutic efficacy.

The 3-pyrrolidinyl substituent further contributes to the compound's pharmacological versatility. Pyrrolidine derivatives are known for their involvement in a wide range of biological processes, including neurotransmitter modulation and anti-inflammatory effects. The integration of this moiety into the piperazine core of 1-Benzyl-4-(3-pyrrolidinyl)piperazine Dihydrochloride suggests potential applications in the treatment of neurological disorders, such as depression, anxiety, and cognitive impairments. Recent studies have highlighted the importance of pyrrolidinyl-containing compounds in developing novel therapeutics that target complex neurological pathways.

One of the most compelling aspects of 1-Benzyl-4-(3-pyrrolidinyl)piperazine Dihydrochloride is its potential as a scaffold for drug design. The combination of the benzyl and 3-pyrrolidinyl groups creates a molecular framework that can be readily modified to optimize pharmacokinetic properties and target specificity. This flexibility has made it an attractive candidate for medicinal chemists seeking to develop next-generation pharmaceuticals. The dihydrochloride salt form enhances solubility and stability, which are critical factors in formulation development and clinical translation.

Recent advancements in computational chemistry and molecular modeling have further illuminated the therapeutic potential of 1-Benzyl-4-(3-pyrrolidinyl)piperazine Dihydrochloride. These tools have enabled researchers to predict binding interactions with high precision, allowing for the rapid screening of analogs with improved properties. For instance, studies using virtual screening have identified derivatives of this compound that exhibit enhanced affinity for serotonin receptors, which are implicated in mood regulation and stress responses. Such findings underscore the importance of structural optimization in maximizing therapeutic outcomes.

The compound's relevance extends beyond CNS applications. Emerging research suggests that 1-Benzyl-4-(3-pyrrolidinyl)piperazine Dihydrochloride may have utility in other therapeutic areas, including cardiovascular diseases and metabolic disorders. Piperazine derivatives have been shown to interact with enzymes involved in lipid metabolism and blood pressure regulation, indicating a broader spectrum of activity than initially anticipated. This multiplicity of targets makes it a promising candidate for multitargeted drug discovery efforts aimed at addressing complex pathologies.

In clinical settings, the development of novel psychoactive substances often requires rigorous evaluation to ensure safety and efficacy. 1-Benzyl-4-(3-pyrrolidinyl)piperazine Dihydrochloride has been subjected to preclinical studies that assess its pharmacological profile across various models. Initial findings indicate that it exhibits moderate affinity for serotonin 5-HT2A receptors without significant activity at other CNS targets, suggesting a favorable safety profile. However, further investigation is needed to fully characterize its behavioral effects and potential side effects.

The synthesis of 1-Benzyl-4-(3-pyrrolidinyl)piperazine Dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the benzyl group and pyrrolidinyl moiety, followed by salt formation to enhance stability. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and improving scalability for industrial applications.

The future direction of research on 1-Benzyl-4-(3-pyrrolidinyl)piperazine Dihydrochloride is likely to focus on expanding its therapeutic applications through structural analog design and interdisciplinary collaborations. Integration with artificial intelligence-driven drug discovery platforms could accelerate the identification of novel derivatives with enhanced properties. Additionally, exploring its potential in combination therapies may unlock synergistic effects that could improve patient outcomes across multiple disease states.

In conclusion,1-Benzyl-4-(3-pyrrolidinyl)piperazine Dihydrochloride (CAS No: 1220038-32-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential as a scaffold for drug design, coupled with recent findings from computational studies, positions it as a key compound for future research efforts aimed at developing innovative therapeutics for neurological and metabolic disorders.